Cas no 865593-50-6 (ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 865593-50-6
• MF: C₂₆H₂₈N₂O₃S
• MW: 448.577125549316
• CID: 6187785
• PubChem ID: 2139753
• Update Time: 2025-10-28

ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• AKOS002068115
• ethyl 6-benzyl-2-[(2,5-dimethylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• F1447-0147
• 865593-50-6
• ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate

• Inchi： 1S/C26H28N2O3S/c1-4-31-26(30)23-20-12-13-28(15-19-8-6-5-7-9-19)16-22(20)32-25(23)27-24(29)21-14-17(2)10-11-18(21)3/h5-11,14H,4,12-13,15-16H2,1-3H3,(H,27,29)
• InChI Key： AVWPQYWWJBYUNJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CN(CC1C=CC=CC=1)CC2)NC(C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 448.18206393g/mol
• Monoisotopic Mass: 448.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 86.9Ų

Additional information on ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Analysis of Ethyl 6-Benzyl-2-(2,5-Dimethylbenzamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS No. 865593-50-6)

The compound ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 865593-50-6) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a thienopyridine core with a benzyl substituent and a 2,5-dimethylbenzamido moiety, making it a subject of interest in pharmaceutical and materials science research. The presence of both ester and amide functional groups enhances its versatility in synthetic applications, particularly in the development of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like thienopyridines has surged due to their potential in drug discovery. Researchers are particularly intrigued by the ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate due to its structural similarity to known kinase inhibitors and GPCR modulators. This compound's CAS No. 865593-50-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry. Its lipophilic properties and hydrogen-bonding capabilities make it a promising candidate for optimizing drug-like properties.

The synthesis of ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate involves multi-step organic reactions, including cyclization and N-acylation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in small-molecule therapeutics, this compound's CAS No. 865593-50-6 has become a focal point for researchers exploring structure-activity relationships (SAR) in drug design.

Beyond pharmaceuticals, ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has potential applications in material science. Its aromatic and heterocyclic components could contribute to the development of organic semiconductors or fluorescent probes. The compound's thermal stability and electronic properties are under investigation for use in optoelectronic devices, aligning with the global push for sustainable technologies.

Frequently asked questions about CAS No. 865593-50-6 include inquiries about its solubility, storage conditions, and synthetic protocols. Researchers also seek information on its bioavailability and toxicity profile, highlighting the need for comprehensive safety data. As the scientific community prioritizes green chemistry, efforts are underway to optimize the synthesis of ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate using catalytic methods and renewable solvents.

In conclusion, ethyl 6-benzyl-2-(2,5-dimethylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 865593-50-6) represents a compelling case study in modern chemical research. Its dual applicability in pharmaceuticals and advanced materials underscores its value in addressing contemporary scientific challenges. With ongoing studies exploring its mechanistic pathways and industrial scalability, this compound is poised to play a pivotal role in future innovations.